Cas no 81730-51-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 1-(2-methoxy-1-thioxoethyl)- (9CI)
- piperidine, 1-(2-methoxy-1-thioxoethyl)-
- 81730-51-0
- Piperidine,1-(2-methoxy-1-thioxoethyl)-(9ci)
-
-
- Inchi： InChI=1S/C8H15NOS/c1-10-7-8(11)9-5-3-2-4-6-9/h2-7H2,1H3
- InChI Key： YQLGXGJVNCTSEY-UHFFFAOYSA-N
- SMILES： COCC(=S)N1CCCCC1
Computed Properties
- Exact Mass: 173.08743528g/mol
- Monoisotopic Mass: 173.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.6Ų
Related Literature
-
Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
-
2. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
-
Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
-
Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
-
Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
81730-51-0 ( ) Related Products
- 141754-61-2(Ethanethioamide,2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-didodecyl-)
- 2764017-56-1(2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid)
- 2248212-65-7((1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine)
- 1806349-71-2(1,4-Dibromo-2-difluoromethoxy-6-(trifluoromethoxy)benzene)
- 2320465-16-3(N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzenesulfonamide)
- 2763908-36-5(7-[(Prop-2-en-1-yloxy)carbonyl]-2,7-diazaspiro[4.5]decane-4-carboxylic acid)
- 1609396-26-0((4-bromophenyl)isopropylamine hydrobromide)
- 890604-13-4(2-{1-(furan-2-carbonyl)-3,5-dimethyl-1H-pyrazol-4-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione)
- 685837-45-0(4-[methyl(phenyl)sulfamoyl]-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide)
- 2807445-45-8(1-Bromo-3-fluoro-2-methoxy-4-(methylsulfonyl)benzene)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
